Tertiary vs. Primary Alcohol: TPSA and LogP Differences
The target compound (CAS 1247705-04-9) and its direct structural isomer CAS 893615-89-9 differ in alcohol class: tertiary (2-methylpropan-2-ol backbone) vs. primary (2-methylpropan-1-ol backbone), respectively. This isomerism produces a Topological Polar Surface Area (TPSA) of 32.26 Ų for the target vs. 60.5 Ų for the comparator — a difference of 28.24 Ų (87.5% higher TPSA for comparator). The computed LogP values are 1.917 (target) vs. 2.097–2.308 (comparator) , representing a ΔLogP of +0.18 to +0.39 log units toward greater lipophilicity for the comparator. Both compounds share identical molecular formula (C₁₀H₁₇NOS) and molecular weight (~199.31 g·mol⁻¹), confirming that the measured differences arise exclusively from hydroxyl positional isomerism.
| Evidence Dimension | Topological Polar Surface Area (TPSA) |
|---|---|
| Target Compound Data | 32.26 Ų (CAS 1247705-04-9) |
| Comparator Or Baseline | 60.5 Ų (CAS 893615-89-9, primary alcohol isomer) |
| Quantified Difference | ΔTPSA = +28.24 Ų (comparator 87.5% higher) |
| Conditions | Computed TPSA values from vendor-reported data (LeYan for target; Fluorochem/PubChem for comparator) |
Why This Matters
A ~87% difference in TPSA directly predicts altered membrane permeability, oral bioavailability potential, and blood-brain barrier penetration between the two isomers, making them non-interchangeable for pharmacological studies.
